Cas no 14428-12-7 (Chlorophyll b; 3'-Free acid)

• Product Name: Chlorophyll b; 3'-Free acid
• CAS No: 14428-12-7
• MF: C₃₅H₃₂MgN₄O₆
• MW: 628.956789016724
• CID: 169435
• Update Time: 2024-02-29

Chlorophyll b; 3'-Free acid Chemical and Physical Properties

Names and Identifiers

• Magnesate(1-),[(3S,4S,21R)-9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxo-3-phorbinepropanoato(3-)-kN23,kN24,kN25,kN26]-, hydrogen (1:1), (SP-4-2)-
• Chlorophyllide b
• Magnesate(1-), (9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxo-3-phorbinepropanoato(3-)-N23,N24,N25,N26)-, hydrogen, (SP-4-2-(3S-(3alpha,4beta,21beta)))-
• magnesium hydrogen 3-[9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxido-23,25-didehydro-4,21-dihydro-3H-phorbin-23-id-3-yl]propanoate
• CID 135770373
• Chlorophyll b; 3'-Free acid

• Inchi： 1S/C35H34N4O6.Mg/c1-7-18-15(3)22-11-23-16(4)20(9-10-28(41)42)32(38-23)30-31(35(44)45-6)34(43)29-17(5)24(39-33(29)30)12-26-19(8-2)21(14-40)27(37-26)13-25(18)36-22;/h7,11-14,16,20,31H,1,8-10H2,2-6H3,(H3,36,37,38,39,40,41,42,43);/q;+2/p-2
• InChI Key： QPDWBRHRBKXUNS-UHFFFAOYSA-L
• SMILES： [Mg+2].O=C1C2=C(C)C3=CC4=C(CC)/C(=C/[O-])/C(C=C5C(C=C)=C(C)C(C=C6C(C)C(CCC(=O)[O-])C(C(=C2[N-]3)C1C(=O)OC)=N6)=N5)=N4.[H+] |t:5,15,23|

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 6
• Complexity: 1860
• Topological Polar Surface Area: 145
• XLogP3: 2.028

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Metallotetrapyrroles